6-Chloro-4-phenylthieno[2,3-B]quinoline

• CAS No.: 62452-41-9
• Molecular Formula: C17H10ClNS
• Molecular Weight: 295.8 g/mol
• IUPAC Name: 6-chloro-4-phenylthieno[2,3-b]quinoline
• InChI: InChI=1S/C17H10ClNS/c18-12-6-7-15-14(10-12)16(11-4-2-1-3-5-11)13-8-9-20-17(13)19-15/h1-10H
• InChI Key: ONLSKGSRNZIDAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C=CSC3=NC4=C2C=C(C=C4)Cl

Description

6-Chloro-4-phenylthieno[2,3-b]quinoline is a fused heterocyclic compound featuring a quinoline core fused with a thiophene ring at the [2,3-b] position. The molecule includes a chlorine substituent at the 6-position and a phenyl group at the 4-position. This structure confers unique electronic and steric properties, making it a candidate for pharmacological and materials science applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Chlorinated Quinoline Derivatives

Chlorine substitution is a common feature in bioactive quinoline derivatives. Key comparisons include:

Compound	Structure Features	Key Properties	Reference
6-Chloro-2,3-trimethylene-4-phenylquinoline	Trimethylene bridge at 2,3-positions; 4-phenyl	X-ray data shows planar quinoline core with slight distortion due to trimethylene bridge. Melting point: Not reported.
2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methoxy-3-methylquinoline	4-Chlorophenyl, methoxy, and methyl groups	Anticancer activity (PI3K inhibition hypothesis); Melting point: Not explicitly stated.
4-α-p-Tolylamino-2-β-chlorophenyl-6-methylquinoline	Chlorophenyl, methyl, and toluidino groups	Melting point: 278°C (hydrochloride: 305°C). Biological activity not reported.

Key Insights :

• Chlorine at the 6-position (as in 6-Chloro-4-phenylthieno[2,3-b]quinoline) may enhance electronic withdrawal, increasing reactivity at adjacent positions compared to 2- or 4-chloro derivatives .
• Substitutions like methoxy or methyl groups improve solubility or steric hindrance, affecting binding in biological targets .

Thieno-Fused Quinolines

Thieno[2,3-b]quinoline derivatives exhibit distinct electronic properties due to sulfur's electron-rich nature:

Compound	Synthetic Method	Electronic Properties (CNDO Calculations)	Reactivity Insights	Reference
Thieno[2,3-b]quinoline (parent structure)	Copper-catalyzed cyclization of indolin-2-imines	High electron density at N1 and C2 positions.	Electrophilic attacks favor C2 and C9 positions.
1-Cyclohex-1-en-1-yl-8,9-dihydropyrimido[4',5':4,5]thieno[2,3-b]quinoline	Vilsmeier-Haack reagent-mediated cyclization	Extended conjugation due to fused pyrimidine ring.	Moderate yields (40–50%).

Key Insights :

• Synthetic yields for thienoquinolines vary (40–60%), suggesting sensitivity to reaction conditions .

Pharmacologically Active Quinoline Derivatives

Anticancer Activity:

Compound	Target/Mechanism	IC50/MIC Values	Reference
Chloroquinoline derivatives (e.g., Compound^2,^4,^7)	PI3K inhibition (hypothesized)	IC50: 0.003–2.69 µM (varies by cell line)
7-Aryl-10,11-dihydrochromeno[4,3-b]quinolines	Cytotoxicity via pyridine ring oxidation	Moderate activity (LS180, MCF-7 cell lines)
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k)	Not specified	Melting point: 223–225°C; structural analog

Key Insights :

• Oxidation of dihydropyridine to pyridine (e.g., in chromenoquinolines) improves cytotoxicity, suggesting aromaticity is critical for activity .
• Chlorine and methoxy substituents (as in 6-Chloro-4-phenylthieno[2,3-b]quinoline) may synergize to enhance target binding .

Antimicrobial Activity:

Compound	Microbial Targets	MIC Values (µg/mL)	Reference
(±)-1 and (-)-1 (racemate mixture)	Enterococcus faecalis, Staphylococcus aureus	12.54–25.09 µg/mL
Robustine (4-methoxy-furo[2,3-b]quinoline-8-ol)	Gram-positive bacteria	Moderate activity (specific MIC not reported)

Key Insights :

• Methoxy and hydroxyl groups enhance antimicrobial activity, but chlorine’s role remains less clear .